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Abstract

17-epi-Pregnenolone, a stereoisomer of pregnenolone, is a steroid molecule that warrants
detailed investigation for its potential biological significance. This technical guide provides a
comprehensive overview of the chemical structure and known properties of 17-epi-
Pregnenolone. It aims to serve as a foundational resource for researchers in steroid chemistry,
pharmacology, and drug development by consolidating available data on its physicochemical
characteristics and highlighting areas where further research is needed.

Chemical Structure and Identification

17-epi-Pregnenolone, systematically named (3[3,17a)-3-Hydroxypregn-5-en-20-one, is a C21
steroid characterized by the cholestane backbone. The key structural feature that distinguishes
it from its more prevalent isomer, pregnenolone, is the stereochemistry at the C17 position. In
17-epi-Pregnenolone, the acetyl group at C17 is in the a-configuration.

The chemical structure of 17-epi-Pregnenolone is depicted below:
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Key Structural Features:

o Stereochemistry: The "epi" designation refers to the epimerization at a specific carbon atom,
in this case, C17. The acetyl group is oriented in the alpha position.

e Functional Groups: It possesses a hydroxyl group (-OH) at the C3 position in the (3-
configuration and a ketone group (C=0) at the C20 position.

e Unsaturation: A double bond is present between C5 and C6.

Table 1: Chemical Identifiers for 17-epi-Pregnenolone
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Identifier Value

(3S,8S,9S,10R,13S,14S,17R)-3-Hydroxy-10,13-
dimethyl-17-acetyl-

IUPAC Name
2,3,4,7,8,9,10,11,12,13,14,15,16,17-
tetradecahydro-1H-cyclopentala]phenanthrene
(3B,170)-3-Hydroxypregn-5-en-20-one, 3[3-
Synonyms
Hydroxy-17a-pregn-5-en-20-one, NSC 63273
Molecular Formula C21H3202[1]
Molecular Weight 316.48 g/mol [1]
CAS Number 566-63-2[1]
CC(=0)
[C@@H]1CC[C@H]2[C@@H]3CC=C4C--
SMILES
INVALID-LINK--CC[C@]4(C)
[C@H]3CC[C@@]21C[1]
InChl Key ORNBQBCIOKFOEO-NUNROCCHSA-N[1]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 17-epi-Pregnenolone are not
extensively reported in the literature. Much of the available information is extrapolated from
data on its parent compound, pregnenolone.

Table 2: Physicochemical Properties of 17-epi-Pregnenolone

Property Value Source
Physical Form Neat CymitQuimica[1]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
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For comparison, pregnenolone has a melting point of 193 °C and is soluble in organic solvents
such as acetonitrile, ethanol, and methanol (approximately 1 mg/ml), while being sparingly
soluble in aqueous solutions.[2][3] Similar solubility characteristics can be anticipated for 17-

epi-Pregnenolone.

Biological Activity and Signaling Pathways

The biological role of 17-epi-Pregnenolone is not well-characterized, and it is often considered
an impurity in commercial preparations of pregnenolone.[1] Consequently, much of the
research on biological effects has focused on pregnenolone itself.

Pregnenolone is a crucial precursor in the biosynthesis of a wide array of steroid hormones,
including progestogens, mineralocorticoids, glucocorticoids, androgens, and estrogens.[3] This
intricate process is known as steroidogenesis.

The Steroidogenesis Pathway

The established steroidogenesis pathway primarily involves pregnenolone and its downstream
metabolites. The potential role of 17-epi-Pregnenolone in this pathway is not yet elucidated.
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Caption: Simplified overview of the major steroidogenesis pathways originating from

cholesterol.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://cdn.caymanchem.com/cdn/insert/19864.pdf
https://en.wikipedia.org/wiki/Pregnenolone
https://www.benchchem.com/product/b15351767?utm_src=pdf-body
https://www.benchchem.com/product/b15351767?utm_src=pdf-body
https://www.benchchem.com/product/b15351767?utm_src=pdf-body
https://cymitquimica.com/products/TR-P566630/566-63-2/17-epi-pregnenolone/
https://en.wikipedia.org/wiki/Pregnenolone
https://www.benchchem.com/product/b15351767?utm_src=pdf-body
https://www.benchchem.com/product/b15351767?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Due to the limited research specifically focused on 17-epi-Pregnenolone, detailed
experimental protocols for this compound are scarce. However, methodologies used for the
synthesis, purification, and analysis of pregnenolone and its isomers can be adapted.

General Synthesis and Purification Workflow

The synthesis of steroid isomers often involves multi-step chemical reactions followed by
rigorous purification to separate the desired epimer from other stereoisomers.

Starting Material
(e.g., Pregnenolone derivative)

Work-up and Extraction

Pure 17-epi-Pregnenolone

Click to download full resolution via product page

Caption: A generalized workflow for the chemical synthesis and purification of a steroid isomer.

Analytical Methods
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The identification and quantification of 17-epi-Pregnenolone would typically involve a

combination of chromatographic and spectroscopic techniques.

» High-Performance Liquid Chromatography (HPLC): Chiral HPLC columns can be employed

to separate 17-epi-Pregnenolone from pregnenolone and other stereocisomers.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly sensitive for the
detection and quantification of steroids, often after derivatization to increase volatility.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are essential for the
unambiguous structural elucidation and confirmation of the stereochemistry at C17.

Future Research Directions

The current body of knowledge on 17-epi-Pregnenolone is limited. Future research should

focus on several key areas:

Definitive Physicochemical Characterization: Experimental determination of melting point,
boiling point, and solubility in various solvents is crucial for its practical application in
research.

Biological Activity Screening: Comprehensive screening for its potential biological activities,
including its interaction with steroidogenic enzymes and nuclear receptors, is warranted.

Investigation of its Role in Steroidogenesis: Studies are needed to determine if 17-epi-
Pregnenolone is a naturally occurring metabolite in any biological system and, if so, its role
in the steroidogenic pathway.

Development of Specific Analytical Methods: The development of validated analytical
methods for the specific detection and quantification of 17-epi-Pregnenolone in biological
matrices is essential for pharmacokinetic and metabolic studies.

Conclusion

17-epi-Pregnenolone remains a relatively unexplored steroid molecule. While its basic

chemical structure is established, a significant gap exists in the understanding of its

physicochemical properties and biological functions. This guide consolidates the currently
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available information and underscores the need for further dedicated research to unlock the
potential of this pregnenolone isomer. Such investigations could reveal novel biological roles
and potential therapeutic applications, contributing to the broader field of steroid research and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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